Cas no 17278-12-5 ((+)-proto-quercitol)

(+)-proto-quercitol structure
(+)-proto-quercitol structure
Product Name:(+)-proto-quercitol
CAS No:17278-12-5
MF:C6H12O5
MW:164.156482696533
CID:2000002
PubChem ID:12309654
Update Time:2025-04-21

(+)-proto-quercitol Chemical and Physical Properties

Names and Identifiers

    • (+)-proto-quercitol
    • (1S)-cyclohexane-1r,2t,3,4c,5t-pentaol
    • (1S)-Cyclohexanpentol-(1r.2t.3.4c.5t)
    • (S)-Cyclohexan-1r,2t,3,4c,5t-pentaol
    • 2D-1-deoxy-muco-inositol
    • Protoquercitol
    • 2,5-cyclohexanepentol
    • D-1,3,4
    • quercitol
    • cyclohexanepentol
    • 2-Deoxy-L-chiro-inositol
    • (1S,2R,4R,5S)-Cyclohexane-1,2,3,4,5-pentol
    • SCHEMBL14542553
    • cyclohexane-1,2,3,4,5-pentol
    • 17278-12-5
    • Inchi: 1S/C6H12O5/c7-2-1-3(8)5(10)6(11)4(2)9/h2-11H,1H2/t2-,3-,4+,5+/m0/s1
    • InChI Key: IMPKVMRTXBRHRB-QMKXCQHVSA-N
    • SMILES: OC1[C@@H]([C@H](C[C@@H]([C@H]1O)O)O)O

Computed Properties

  • Exact Mass: 164.068
  • Monoisotopic Mass: 164.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.7
  • Topological Polar Surface Area: 101A^2
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